Cas no 1247899-44-0 (4-methanesulfonyl-2-methylbutanoic acid)

4-methanesulfonyl-2-methylbutanoic acid structure

1247899-44-0 structure

Product Name:4-methanesulfonyl-2-methylbutanoic acid

CAS No:1247899-44-0

Molecular Formula:C₆H₁₂O₄S

Molecular Weight:180.222081184387

CID:6088868

PubChem ID:20769658

4-methanesulfonyl-2-methylbutanoic acid Properties

Names and Identifiers

- 4-methanesulfonyl-2-methylbutanoic acid
- 1247899-44-0
- EN300-1990270
- SCHEMBL12386566
- InChIKey： WUAJZOKQIQPYDD-UHFFFAOYSA-N
- Inchi： 1S/C6H12O4S/c1-5(6(7)8)3-4-11(2,9)10/h5H,3-4H2,1-2H3,(H,7,8)
- SMILES： S(C)(CCC(C(=O)O)C)(=O)=O

Computed Properties

Exact Mass: 180.04563003g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 180.04563003g/mol
Heavy Atom Count: 11
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 79.8Å²

4-methanesulfonyl-2-methylbutanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1990270-0.05g	4-methanesulfonyl-2-methylbutanoic acid	1247899-44-0		0.05g	$468.0	2023-09-16

4-methanesulfonyl-2-methylbutanoic acid Related Literature

1. Notes

Analyst, 1962,87, 824-833
2. A hierarchical carbon nanotube-loaded glass-filter composite paper interlayer with outstanding electrolyte uptake properties for high-performance lithium–sulphur batteries†

Cho-Long Lee,Il-Doo Kim Nanoscale, 2015,7, 10362-10367
3. Co-crystal formation between 2-amino-4,6-dimethylpyrimidine and new p-xylylene-bis(thioacetic) acid†

A. Ostasz,R. Łyszczek,L. Mazur,B. Tarasiuk CrystEngComm, 2014,16, 10262-10272
4. Static friction scaling of physisorbed islands: the key is in the edge†

Davide Mandelli,Rosario Capozza Nanoscale, 2015,7, 2093-2101
5. Natural gas hydrate resources and hydrate technologies: a review and analysis of the associated energy and global warming challenges

Xianwei Zhang,Yohan Lee Energy Environ. Sci., 2021,14, 5611-5668
6. The role of size polydispersity in magnetic fluid hyperthermia: average vs. local infra/over-heating effects

Cristina Munoz-Menendez,Ivan Conde-Leboran,Daniel Baldomir,Oksana Chubykalo-Fesenko Phys. Chem. Chem. Phys., 2015,17, 27812-27820
7. Synergetic effect of photocatalysis and peroxymonosulfate activated by MFe2O4 (M = Co, Mn, or Zn) for enhanced photocatalytic activity under visible light irradiation†

Mingyang Long,Di Li,Hongmiao Li,Xinguo Ma,Qianqian Zhao,Qi Wen,Fang Song RSC Adv., 2022,12, 20946-20955
8. Design of spin-forbidden transitions for polypyridyl metal complexes by time-dependent density functional theory including spin–orbit interaction†

Shohei Kanno,Yutaka Imamura,Masahiko Hada Phys. Chem. Chem. Phys., 2016,18, 14466-14478
9. ReaxFF-molecular dynamics simulations of non-oxidative and non-catalyzed thermal decomposition of methane at high temperatures†

Norbert Lümmen Phys. Chem. Chem. Phys., 2010,12, 7883-7893
10. The photocatalytic phenol degradation mechanism of Ag-modified ZnO nanorods†‡

Jian Hou J. Mater. Chem. C, 2020,8, 3000-3009

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